Cas no 1405-76-1 (Gitalin (amorphous))

• Product Name: Gitalin (amorphous)
• CAS No: 1405-76-1
• MF: C₃₁H₅₆N₈O₁₀
• MW: 700.823947906494
• CID: 145106
• Update Time: 2023-11-19

Gitalin (amorphous) Chemical and Physical Properties

Names and Identifiers

• Gitalin (amorphous)
• Gitalina amorfa
• Gitalina amorfa [INN-Spanish]
• Gitaline amorphe
• Gitaline amorphe [INN-French]
• Gitalinum
• Gitalinum amorphum
• Gitalinum amorphum [INN-Latin]
• Einecs 215-784-1
• Gitalin
• CID 131750165

• Inchi： 1S/C31H56N8O10/c1-9-15(5)23(37-22(42)13-32)29(46)39-25(18(8)40)30(47)34-17(7)26(43)35-19(11-14(3)4)27(44)38-24(16(6)10-2)28(45)36-20(31(48)49)12-21(33)41/h14-20,23-25,40H,9-13,32H2,1-8H3,(H2,33,41)(H,34,47)(H,35,43)(H,36,45)(H,37,42)(H,38,44)(H,39,46)(H,48,49)/t15-,16-,17-,18+,19-,20-,23-,24-,25-/m0/s1
• InChI Key： APSWDBKJUOEMOA-MTEWDWANSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)CC)NC(CN)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)[C@@H](C)CC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 301